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MeDeMo Technical Support Center
Welcome to the MeDeMo Technical Support Center. This guide is designed to assist

researchers, scientists, and drug development professionals in troubleshooting common issues

with the MeDeMo Java runtime environment.

Frequently Asked Questions (FAQs)
Q1: What are the minimum Java runtime environment requirements for MeDeMo?

A1: MeDeMo requires a specific version of the Java Runtime Environment (JRE) to function

correctly. Using an unsupported version is a common source of errors. Please ensure your

environment meets the specifications outlined in the table below.

Q2: I'm seeing a "Fatal Error has been detected by the Java Runtime Environment" message.

What should I do?

A2: This is a generic error indicating a critical issue within the Java Virtual Machine (JVM).

Common causes include outdated graphics drivers, mod conflicts (if applicable to your

MeDeMo setup), or corrupted Java installations. We recommend updating your graphics

drivers and performing a clean installation of the required Java version.

Q3: The application won't start and I get a "Java Runtime Environment is missing or out of

date" error.
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A3: This error indicates that MeDeMo cannot locate the required Java installation or the

installed version is incorrect. You may need to manually specify the Java path in the MeDeMo
configuration or reinstall the correct JRE version.[1][2]

Q4: How do I resolve a java.lang.UnsupportedClassVersionError?

A4: This error means the MeDeMo software was compiled with a newer version of Java than

the one you are using to run it. You must upgrade your Java Runtime Environment to the

version specified in the system requirements.

Troubleshooting Guides
Issue 1: Incorrect Java Version
A common problem is using a version of Java that is not compatible with MeDeMo.

Symptoms:

java.lang.UnsupportedClassVersionError

Application fails to launch without a specific error message.

Unexpected crashes during operation.

Resolution Protocol:

Verify Installed Java Version:

Open a command prompt or terminal.

Execute the command: java -version

Compare the output with the MeDeMo requirements.

Install the Correct Java Version:

If the incorrect version is installed, uninstall it to avoid conflicts.
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Download the recommended Java Development Kit (JDK) from a reputable source. We

recommend builds from adoptium.net.[3]

Follow the installation instructions for your operating system.

Configure MeDeMo to Use the Correct Java Version:

Some systems may have multiple Java versions installed. You may need to edit the

MeDeMo startup script or configuration file to point to the correct Java executable.

Issue 2: Insufficient Memory Allocation
MeDeMo may require more memory than is allocated to the Java Virtual Machine by default,

especially when processing large datasets.

Symptoms:

java.lang.OutOfMemoryError: Java heap space

Slow performance or application freezes.

Resolution Protocol:

Determine Appropriate Heap Size:

The required memory will depend on your specific use case. Refer to the table below for

general guidelines.

Modify the JVM Startup Parameters:

Locate the MeDeMo startup script (e.g., run.bat or run.sh).

Add or modify the -Xmx and -Xms parameters to set the maximum and initial heap size,

respectively. For example, to set a maximum heap size of 16 gigabytes, you would use -

Xmx16g.

Data and System Requirements
Java Version and Memory Allocation
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MeDeMo Version
Required Java
Version

Recommended
Minimum RAM

Recommended
Maximum Heap
Size (-Xmx)

2.x
Java 17 LTS (64-bit)

[3]
8 GB 4g

2.x with large datasets
Java 17 LTS (64-bit)

[3]
16 GB 12g

3.x
Java 17 LTS (64-bit)

[3]
16 GB 8g

3.x with large datasets
Java 17 LTS (64-bit)

[3]
32 GB 24g

Experimental Protocols & Workflows
Protocol: Clean Installation of Java Runtime Environment

A corrupted or incomplete Java installation can cause numerous issues. A clean installation

ensures all necessary components are in place.

Methodology:

Uninstall Existing Java Versions:

Windows: Use the "Add or remove programs" feature in the Control Panel to uninstall all

versions of Java.

macOS/Linux: Follow the specific instructions for your operating system to remove existing

JDK/JRE installations.

Download the Recommended JDK:

Navigate to a trusted source for OpenJDK builds, such as adoptium.net.

Select the required Java version (e.g., 17 LTS) and your operating system. Ensure you

download the 64-bit version.[3]
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Install the JDK:

Run the installer and follow the on-screen instructions. It is recommended to select the

option to set the JAVA_HOME environment variable.

Verify the Installation:

Open a new command prompt or terminal and run java -version.

The output should now display the correct, newly installed version.

Visualizations
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Caption: A workflow for troubleshooting common MeDeMo Java startup issues.
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Caption: The relationship between MeDeMo version and Java compatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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